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Introduction

Potassium 2-formylphenyltrifluoroborate is a versatile and increasingly important reagent in
medicinal chemistry. Its appeal stems from its stability, ease of handling, and unique reactivity,
which combines the attributes of a boronic acid surrogate with a reactive aldehyde functionality.
This bifunctional nature allows for the streamlined synthesis of complex molecular
architectures, particularly biaryl and heteroaryl scaffolds that are prevalent in a wide range of
biologically active compounds.

As a crystalline, air- and moisture-stable solid, potassium 2-formylphenyltrifluoroborate
offers significant advantages over its corresponding boronic acid, which can be prone to
dehydration and protodeboronation.[1] This stability simplifies storage and handling in a
laboratory setting, making it an ideal reagent for a variety of synthetic applications, most
notably the Suzuki-Miyaura cross-coupling reaction.[1][2] The trifluoroborate moiety facilitates
efficient palladium-catalyzed cross-coupling with a diverse array of aryl and heteroaryl halides,
while the ortho-formyl group provides a convenient handle for subsequent chemical
modifications.[1]
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This document provides detailed application notes and experimental protocols for the use of
potassium 2-formylphenyltrifluoroborate in medicinal chemistry, with a focus on its
application in the synthesis of key pharmacophores.

Application Notes
Synthesis of Biaryl Aldehydes via Suzuki-Miyaura
Cross-Coupling

The primary application of potassium 2-formylphenyltrifluoroborate in medicinal chemistry
IS its use as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling
reactions.[1] This reaction enables the efficient construction of 2-formylbiaryl scaffolds, which
are key intermediates in the synthesis of a variety of therapeutic agents, including kinase
inhibitors and G protein-coupled receptor (GPCR) modulators.

The general transformation is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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